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A guide for researchers and drug development professionals

Molnupiravir is used here as a representative compound for "SARS-CoV-2-IN-1" due to the

extensive availability of preclinical data in diverse animal models, providing a robust dataset for

comparative analysis.

This guide provides a comprehensive comparison of the preclinical efficacy and

pharmacokinetics of Molnupiravir, an orally bioavailable antiviral agent, across various animal

models of SARS-CoV-2 infection. The data presented is intended to inform researchers,

scientists, and drug development professionals on the performance of this inhibitor in vivo,

highlighting key differences and similarities observed across species.

Mechanism of Action
Molnupiravir is a prodrug of β-D-N4-hydroxycytidine (NHC), a ribonucleoside analog. Following

oral administration, it is metabolized to NHC, which is then phosphorylated to its active

triphosphate form. This active form is incorporated into the viral RNA by the RNA-dependent

RNA polymerase (RdRp), leading to an accumulation of mutations in the viral genome, a

process known as "error catastrophe," which ultimately inhibits viral replication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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